Cas no 64881-34-1 (1-chlorohex-3-yne)

• Product Name: 1-chlorohex-3-yne
• CAS No: 64881-34-1
• MF: C₆H₉Cl
• MW: 116.588660955429
• CID: 4102634
• PubChem ID: 20031672
• Update Time: 2025-11-02

1-chlorohex-3-yne Chemical and Physical Properties

Names and Identifiers

• 3-Hexyne, 1-chloro-
• 1-chlorohex-3-yne
• EN300-1085901
• SCHEMBL7712057
• 64881-34-1
• AKOS006387428
• 1-CHLORO-3-HEXYNE

• Inchi： 1S/C6H9Cl/c1-2-3-4-5-6-7/h2,5-6H2,1H3
• InChI Key： QQYFCQOUPAMSHT-UHFFFAOYSA-N
• SMILES： ClCCC#CCC

Computed Properties

• Exact Mass: 116.0392780g/mol
• Monoisotopic Mass: 116.0392780g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 82.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organochlorides Organochlorides
• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organochlorides

Additional information on 1-chlorohex-3-yne

Comprehensive Analysis of 1-Chlorohex-3-yne (CAS No. 64881-34-1): Properties, Applications, and Industry Trends

1-Chlorohex-3-yne (CAS No. 64881-34-1) is an organochlorine compound with the molecular formula C₆H₉Cl. This alkyne derivative features a terminal chlorine atom and a triple bond at the third carbon position, making it a versatile intermediate in organic synthesis. Its unique structure enables applications in pharmaceuticals, agrochemicals, and specialty materials, aligning with growing demand for high-purity chemical intermediates in research and industrial sectors.

The compound's physicochemical properties include a molecular weight of 116.59 g/mol, boiling point of approximately 142-145°C, and density of 0.98 g/cm³. These characteristics make 1-Chlorohex-3-yne particularly useful in click chemistry reactions, a trending topic in synthetic chemistry due to its efficiency and modularity. Recent studies highlight its role in developing bioorthogonal probes for cellular imaging, addressing current interests in precision medicine and diagnostic tools.

In the pharmaceutical industry, 64881-34-1 serves as a building block for heterocyclic compounds, which constitute over 60% of FDA-approved drugs. Its reactivity allows incorporation into kinase inhibitors and antiviral agents, responding to the global focus on targeted therapies and infectious disease treatment. The compound's stability under various pH conditions enhances its utility in prodrug development, a hot topic in drug delivery optimization.

Environmental considerations have driven innovation in green chemistry applications of 1-Chlorohex-3-yne. Researchers are exploring its use in solvent-free reactions and catalytic processes, aligning with the industry's shift toward sustainable synthesis. The compound's moderate polarity enables its application in microwave-assisted organic synthesis (MAOS), a technique gaining popularity for its energy efficiency and reduced reaction times.

Quality control of CAS No. 64881-34-1 typically involves gas chromatography (GC) and nuclear magnetic resonance (NMR) analysis. Recent advancements in analytical chemistry allow detection at ppm levels, crucial for meeting stringent pharmaceutical-grade standards. The compound's storage stability (recommended at 2-8°C under inert atmosphere) makes it suitable for long-term research projects, addressing common concerns about chemical shelf life.

Market trends indicate growing demand for halogenated alkynes like 1-Chlorohex-3-yne, particularly in material science applications. The compound serves as a precursor for conductive polymers and liquid crystal materials, areas experiencing rapid growth due to flexible electronics development. Its compatibility with cross-coupling reactions (e.g., Sonogashira coupling) positions it as valuable for creating molecular electronic components.

Safety protocols for handling 64881-34-1 emphasize standard laboratory precautions, including proper ventilation and personal protective equipment. While not classified as hazardous under normal conditions, its reactivity warrants consideration of compatibility with other reagents—a frequent query among synthetic chemists. Proper disposal methods follow environmental regulations for halogenated compounds, reflecting industry commitments to responsible chemical management.

Future research directions for 1-Chlorohex-3-yne include exploration in bioconjugation techniques and nanomaterial functionalization. The compound's potential in cancer theranostics (combining therapy and diagnostics) aligns with current biomedical research priorities. Additionally, its use in developing smart coatings with responsive properties addresses emerging needs in advanced materials engineering.

For researchers sourcing CAS 64881-34-1, key considerations include supplier reliability, batch-to-batch consistency, and technical support availability—factors frequently searched by procurement specialists. Reputable suppliers typically provide certificates of analysis and safety data sheets, ensuring compliance with international chemical standards (e.g., REACH, USP).